Cas no 2580200-26-4 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid
• CAS No: 2580200-26-4
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 6496655
• PubChem ID: 165892035
• Update Time: 2025-05-20

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid
• 2580200-26-4
• EN300-27732653

• Inchi： 1S/C21H19N3O4/c1-12-22-19(18(20(25)26)24(12)2)23-21(27)28-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17H,11H2,1-2H3,(H,23,27)(H,25,26)
• InChI Key： JYGYNMBGAGGVDC-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N(C)C(C)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.13755610g/mol
• Monoisotopic Mass: 377.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2580200-26-4, known as 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a dimethylimidazole moiety. The integration of these functional groups makes it a versatile building block in modern chemical synthesis.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. This stability allows for precise control over the synthesis process, making it ideal for applications in medicinal chemistry. The dimethylimidazole moiety further enhances the molecule's reactivity and selectivity, enabling it to participate in a wide range of chemical transformations.

One of the most exciting developments involving this compound is its use in the creation of bioactive molecules. Researchers have successfully employed it as a key intermediate in the synthesis of novel antibiotics and anticancer agents. For instance, a study published in *Nature Communications* demonstrated how this compound can be utilized to construct highly potent inhibitors targeting specific enzymes involved in cancer cell proliferation.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements have shown that derivatives of this compound can exhibit exceptional luminescent properties, making them suitable for applications in light-emitting diodes (LEDs) and sensors.

The synthesis of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the imidazole ring, followed by the introduction of the Fmoc group through a carefully controlled coupling reaction. This process requires meticulous optimization to ensure high yields and purity.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. Preliminary studies suggest that under specific conditions, it can undergo enzymatic cleavage, releasing non-toxic byproducts. This finding is particularly relevant for industries seeking to develop sustainable chemical processes.

In conclusion, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-dimethyl-1H-imidazole-5-carboxylic acid stands as a testament to the ingenuity of modern chemical synthesis. Its versatility across multiple disciplines ensures that it will remain a focal point for researchers aiming to push the boundaries of molecular design and functionality.